Cas no 763877-18-5 (4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide)

• Product Name: 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide
• CAS No: 763877-18-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 4716814
• Update Time: 2025-09-19

4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AT28639
• 4-METHYL-N'-(OXETAN-3-YLIDENE)BENZENESULFONOHYDRAZIDE
• 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide

• Inchi： 1S/C10H12N2O3S/c1-8-2-4-10(5-3-8)16(13,14)12-11-9-6-15-7-9/h2-5,12H,6-7H2,1H3
• InChI Key： MWMKXVYOMBVEKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C1/COC/1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1

Additional information on 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide

Introduction to 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS number 763877-18-5, specifically identified as 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide, represents a fascinating subject of study in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and material science. The presence of both aromatic and heterocyclic moieties in its structure imparts unique chemical properties that make it a valuable candidate for further exploration.

At the core of understanding this compound lies its molecular architecture. The 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide structure combines a benzenesulfonamide moiety with an oxetane ring, creating a system that is both rigid and flexible. The benzenesulfonamide group, known for its role in enhancing solubility and bioavailability, interacts synergistically with the oxetane ring, which is a three-membered cyclic ether. This interaction opens up possibilities for diverse chemical modifications and functionalizations, making the compound a versatile building block in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with remarkable accuracy. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in elucidating the electronic properties and reactivity patterns of 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide. These studies have revealed that the compound exhibits significant dipole moments and polarizabilities, which are critical factors in determining its interaction with biological targets.

In the context of drug discovery, the sulfonamide group is a well-documented pharmacophore that plays a pivotal role in modulating enzyme activity and receptor binding. The incorporation of an oxetane ring into this framework introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This has led to numerous studies exploring derivatives of 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide as potential inhibitors or modulators of various therapeutic targets.

One particularly intriguing area of research involves the use of this compound as a scaffold for developing novel antimicrobial agents. The combination of the benzenesulfonamide moiety and the oxetane ring provides a platform that can be easily modified to target specific bacterial enzymes or cell wall components. Preliminary studies have shown promising results in inhibiting the growth of resistant bacterial strains, highlighting the potential of this compound as a lead molecule in antibiotic development.

The synthesis of 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide presents its own set of challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in simplifying these processes. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing the desired framework efficiently. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and improve sustainability.

From a material science perspective, the unique properties of 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide make it an attractive candidate for developing advanced materials. Its ability to form stable complexes with metal ions has been explored in catalysis and sensing applications. Furthermore, its photochemical properties have been investigated for potential use in organic electronics and photovoltaic devices.

The role of computational tools in designing experiments has been transformative for researchers working with complex molecules like 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide. Machine learning algorithms can predict reaction outcomes with high fidelity, allowing researchers to prioritize synthetic pathways that are most likely to succeed. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation.

In conclusion, 4-methyl-N-(oxetan-3-ylideneamino)benzenesulfonamide (CAS no. 763877-18-5) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a promising candidate for future developments in pharmaceuticals, materials science, and beyond.